Cas no 2231665-67-9 (methyl (1R)-3,3-difluorocyclohexanecarboxylate)

• Product Name: methyl (1R)-3,3-difluorocyclohexanecarboxylate
• CAS No: 2231665-67-9
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5289993
• Update Time: 2026-03-10

methyl (1R)-3,3-difluorocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R)-3,3-difluorocyclohexane-1-carboxylate
• methyl (1R)-3,3-difluorocyclohexanecarboxylate

• Inchi： 1S/C8H12F2O2/c1-12-7(11)6-3-2-4-8(9,10)5-6/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： MVIDRQFVYZHZPG-ZCFIWIBFSA-N
• SMILES： [C@@H]1(C(OC)=O)CCCC(F)(F)C1

Additional information on methyl (1R)-3,3-difluorocyclohexanecarboxylate

Introduction to Methyl (1R)-3,3-Difluorocyclohexanecarboxylate (CAS No. 2231665-67-9)

Methyl (1R)-3,3-difluorocyclohexanecarboxylate, identified by the CAS number 2231665-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated cyclic esters, which are known for their unique physicochemical properties and broad applications in medicinal chemistry. The presence of fluorine atoms in its structure imparts enhanced metabolic stability, lipophilicity, and binding affinity, making it a valuable building block for the development of novel therapeutic agents.

The stereochemistry of methyl (1R)-3,3-difluorocyclohexanecarboxylate is crucial for its biological activity. The (1R) configuration at the chiral center contributes to its specific interactions with biological targets, influencing both efficacy and selectivity. This stereochemical feature has been extensively studied in the context of drug design, where precise control over molecular geometry is essential for optimizing pharmacological properties. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, facilitating its integration into complex drug candidates.

In the realm of pharmaceutical research, methyl (1R)-3,3-difluorocyclohexanecarboxylate has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is reminiscent of natural products and pharmacophores found in approved drugs, suggesting its potential utility in developing new treatments for diverse diseases. For instance, fluorinated cyclohexanecarboxylates have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation pathways. The compound's ability to modulate these pathways stems from its ability to engage with biological targets in a manner that disrupts disease-causing mechanisms.

Recent studies have highlighted the role of fluorinated compounds in enhancing drug delivery systems. Methyl (1R)-3,3-difluorocyclohexanecarboxylate has been incorporated into prodrug formulations designed to improve bioavailability and target specificity. By leveraging its lipophilic nature and metabolic stability, this compound aids in the development of sustained-release formulations that minimize side effects while maximizing therapeutic efficacy. Such innovations are particularly relevant in chronic disease management, where long-term treatment compliance is critical.

The synthesis of methyl (1R)-3,3-difluorocyclohexanecarboxylate involves sophisticated methodologies that combine traditional organic reactions with modern catalytic techniques. The introduction of fluorine atoms into cyclic structures often requires specialized reagents and conditions to achieve high yields and purity. Researchers have employed transition metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies to construct the desired framework efficiently. These advances have not only streamlined the production process but also opened new avenues for structural diversification.

The pharmacokinetic profile of methyl (1R)-3,3-difluorocyclohexanecarboxylate is another area of active investigation. Fluorine atoms are known to influence drug absorption, distribution, metabolism, and excretion (ADME) properties. Studies have demonstrated that the presence of fluorine can prolong half-life and enhance tissue penetration, making it an attractive feature for drug candidates targeting recalcitrant diseases. Furthermore, computational modeling has been instrumental in predicting how fluorine substitution affects molecular behavior, allowing for rational design modifications.

In conclusion, methyl (1R)-3,3-difluorocyclohexanecarboxylate (CAS No. 2231665-67-9) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a building block for novel therapeutics underscores the importance of fluorinated compounds in modern drug discovery. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an even greater role in addressing unmet medical needs.